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Compound of Interest

Compound Name: Linaprazan Glurate

Cat. No.: B8818405 Get Quote

This document provides comprehensive, step-by-step guidance for the proper disposal of

Linaprazan Glurate, a potassium-competitive acid blocker used in research. Adherence to

these procedures is critical for ensuring personnel safety, maintaining regulatory compliance,

and minimizing environmental impact. This information is intended for researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Linaprazan Glurate is presented

below. Understanding these characteristics is fundamental to safe handling and disposal.

Property Value

Molecular Formula C₂₆H₃₂N₄O₅[1][2]

Molecular Weight 480.56 g/mol [3]

CAS Number 1228559-81-6[3][4]

Appearance Solid powder

Solubility Soluble in DMSO

Storage Temperature
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month
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Disposal Protocol for Linaprazan Glurate
While the Safety Data Sheet (SDS) for Linaprazan Glurate indicates that it is not classified as

a hazardous substance, it is imperative to follow standard laboratory procedures for chemical

waste disposal to mitigate any potential risks. The following steps outline the recommended

disposal process.

Step 1: Personal Protective Equipment (PPE)

Before handling Linaprazan Glurate for disposal, ensure that appropriate personal protective

equipment is worn. This includes:

Eye Protection: Chemical splash goggles or safety glasses with side shields.

Hand Protection: Disposable nitrile or neoprene gloves. Double gloving is recommended,

especially when handling solutions in DMSO.

Protective Clothing: A lab coat should be worn to protect against skin contact.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure

compliant disposal.

Solid Waste:

Collect unused or expired solid Linaprazan Glurate in a clearly labeled, sealed, and

puncture-proof hazardous waste container.

Avoid creating dust when transferring the solid material.

Solution Waste:

Collect solutions of Linaprazan Glurate (e.g., dissolved in DMSO) in a designated,

sealed, and compatible hazardous waste container.

Do not mix Linaprazan Glurate solutions with other incompatible chemical waste

streams. Consult your institution's Environmental Health and Safety (EHS) department for
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guidance on compatibility.

Contaminated Materials:

Any materials that have come into contact with Linaprazan Glurate, such as weigh boats,

pipette tips, and contaminated gloves, should be disposed of as solid chemical waste.

Step 3: Decontamination of Glassware

Empty Vials: Empty stock vials should be triple-rinsed with a suitable solvent (e.g., ethanol).

Rinsate Collection: The rinsate from the decontamination process must be collected as

hazardous waste.

Disposal of Rinsed Vials: After triple-rinsing, the empty vials can be disposed of according to

your institution's guidelines for decontaminated glassware.

Step 4: Storage and Labeling of Waste

Storage: Store the sealed hazardous waste containers in a cool, well-ventilated area, away

from direct sunlight and sources of ignition.

Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,

including the name "Linaprazan Glurate" and any solvents used.

Step 5: Final Disposal

Institutional Guidelines: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS department. All investigational medications should be

destroyed in accordance with federal, state, and local regulations, such as the Resource

Conservation and Recovery Act (RCRA).

Incineration: High-temperature incineration is the preferred method for the destruction of

pharmaceutical waste.

Experimental Workflow and Disposal Logic
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The following diagram illustrates the logical workflow for handling and disposing of Linaprazan
Glurate within a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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